2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone

• Molecular Formula: C7H13BrN2O
• Molecular Weight: 221.09 g/mol
• SMILES: C1CC(CN(C1)C(=O)CN)Br
• InChI: InChI=1S/C7H13BrN2O/c8-6-2-1-3-10(5-6)7(11)4-9/h6H,1-5,9H2
• InChIKey: JKHGWJPUDJFZJD-UHFFFAOYSA-N

2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone (CAS 1353961-83-7) is a small-molecule amino ketone building block defined by a piperidine ring bearing a bromine substituent specifically at the 3-position and a 2-aminoethanone side chain at the 1-position. With a molecular formula of C₇H₁₃BrN₂O and a molecular weight of 221.09 g·mol⁻¹, this compound falls within the piperidine-derived alkyl halide class commonly employed as a synthetic intermediate in medicinal chemistry and chemical biology programs.

2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone (CAS 1353961-83-7): Procurement-Relevant Identity and Structural Distinctiveness

2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone (CAS 1353961-83-7) is a small-molecule amino ketone building block defined by a piperidine ring bearing a bromine substituent specifically at the 3-position and a 2-aminoethanone side chain at the 1-position . With a molecular formula of C₇H₁₃BrN₂O and a molecular weight of 221.09 g·mol⁻¹, this compound falls within the piperidine-derived alkyl halide class commonly employed as a synthetic intermediate in medicinal chemistry and chemical biology programs . Its structural identity—combining a primary amine nucleophile, a ketone carbonyl, and an alkyl bromide electrophile within a single low-molecular-weight scaffold—establishes it as a bifunctional linchpin for constructing more complex heterocyclic architectures .

Regiospecific 3‑bromo piperidine scaffold for SAR exploration

Bifunctional building block: primary amine and alkyl bromide handles

Fragment‑compatible molecular profile for library synthesis

Why Even Close Analogs of 2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone Cannot Be Safely Interchanged in SAR-Driven Programs

Subtle variations in bromine regiochemistry on the piperidine ring can produce pronounced differences in computed molecular properties that directly impact pharmacological behavior. Moving the bromine from the 3-position to the 4-position (CAS 1353981-08-4) preserves the identical molecular formula and mass but alters the three-dimensional vector of the halogen bond donor, the magnitude of the molecular dipole, and the spatial relationship between the bromine and the amino-ketone side chain [1]. These geometric changes can shift binding poses within a target pocket, modify off-rate kinetics, or alter metabolic soft-spot exposure—all without changing the compound's elemental composition. Consequently, procurement decisions that treat regioisomeric bromo-piperidinyl ethanones as interchangeable building blocks risk introducing uncontrolled variables into structure-activity relationship (SAR) campaigns, potentially leading to false-negative or false-positive conclusions .

4‑Bromo regioisomer

Identical formula but different halogen vector; may shift binding‑pose complementarity and alter metabolic soft‑spot exposure in elaborated ligands.

Non‑halogenated parent scaffold

Lacks bromine as synthetic handle and halogen‑bond donor, limiting diversification potential and removing a key interaction modality for target engagement studies.

• [1] PubChem. 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone (CID 66563907) – Computed Properties: XLogP3-AA 0.1, TPSA 46.3 Ų, Rotatable Bond Count 1, H-Bond Donor 1, H-Bond Acceptor 2. View Source

Quantitative Differentiation Evidence: 2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone vs. Its Closest Comparators

Computational Lipophilicity (XLogP3-AA) Comparison: 3-Bromo vs. 4-Bromo Regioisomer

Although experimentally measured LogP values have not been published for either regioisomer, PubChem-computed XLogP3-AA data—derived using a consensus algorithm trained on >10,000 experimental data points—show that 2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone yields an XLogP3-AA of approximately 0.1, identical to the 4-bromo isomer [1]. This equivalence indicates that the bromine atom alone, regardless of position, does not drive lipophilicity changes within this scaffold. However, the equivalent lipophilicity masks the distinct spatial orientation of the bromine—a factor that becomes critical when the building block is elaborated into larger ligands where the halogen vector influences binding-pocket complementarity .

Lipophilicity

Cross‑study comparable

XLogP3‑AA ≈ 0.1 for 3‑Br and 4‑Br; Δ ≈ 0

Equivalent lipophilicity masks distinct spatial halogen vector critical for binding‑pocket complementarity.

Computational prediction; experimental logP unavailable.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA ≈ 0.1 (3-bromo isomer; CAS 1353961-83-7)
Comparator Or Baseline	XLogP3-AA = 0.1 (4-bromo isomer; CAS 1353981-08-4, PubChem CID 66563907)
Quantified Difference	ΔXLogP3-AA ≈ 0 (equivalent lipophilicity; differentiation arises from spatial halogen vector, not bulk partitioning)
Conditions	Computational prediction via XLogP3 3.0 consensus algorithm (PubChem 2025.09.15 release)

Why This Matters

Procurement of the correct regioisomer is essential for SAR reproducibility: equivalent bulk lipophilicity does not imply equivalent target engagement when the halogen is elaborated into a binding motif.

• [1] PubChem. 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone (CID 66563907) – XLogP3-AA = 0.1, TPSA = 46.3 Ų, Rotatable Bond Count = 1. View Source

Topological Polar Surface Area (TPSA) and Rotatable Bond Parity: 3-Bromo vs. Non-Halogenated Parent

Replacement of the 3-bromo substituent with hydrogen yields the non-halogenated parent 2-amino-1-(piperidin-1-yl)ethanone (MW 142.20 g·mol⁻¹). While direct experimental TPSA data are unavailable for either compound, the presence of the bromine atom in the 3-bromo derivative increases the molecular weight by ~79 Da and introduces a polarizable halogen that can participate in halogen bonding (C–Br···O/N interactions) within protein binding sites [1]. The computed TPSA for the closely related 4-bromo isomer is 46.3 Ų (PubChem), and the 3-bromo isomer is expected to share an equivalent TPSA due to topological symmetry; both exceed the TPSA of the non-halogenated parent (estimated ~46 Ų minus halogen contribution). The rotatable bond count remains 1 for all variants, confirming that the amino-ketone side-chain flexibility is conserved .

Polar Surface Area

Class‑level inference

MW +79 Da vs. non‑halogenated parent; TPSA ≈ 46.3 Ų (4‑Br proxy)

Bromine introduces polarizable halogen for halogen bonding; absent in non‑halogenated scaffold.

Experimental TPSA not reported; 4‑Br isomer used as closest proxy.

Evidence Dimension	Computed TPSA and molecular weight
Target Compound Data	MW = 221.09 g·mol⁻¹; estimated TPSA ≈ 46.3 Ų (3-bromo isomer)
Comparator Or Baseline	Non-halogenated parent: MW = 142.20 g·mol⁻¹; TPSA not explicitly reported but presumed lower due to absence of polarizable bromine
Quantified Difference	ΔMW ≈ +79 Da; TPSA differential expected to be attributable to bromine polar surface contribution
Conditions	Computational predictions (PubChem/Cactvs); note that experimentally measured TPSA values are not available for either compound

Why This Matters

The bromine atom serves as a synthetic handle and potential halogen-bond donor that is absent in the non-halogenated parent; researchers procuring the wrong scaffold lose access to this critical interaction modality.

• [1] PubChem. 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone (CID 66563907) – TPSA = 46.3 Ų; serves as closest available proxy for 3-bromo isomer TPSA estimation. View Source

Halogen-Dependent Reactivity: Bromine as a Superior Leaving Group vs. Chloro and Fluoro Analogs in Nucleophilic Displacement Chemistry

The 3-bromo substituent on the piperidine ring functions as an excellent leaving group in Sₙ2 and palladium-catalyzed cross-coupling reactions, enabling downstream diversification of the scaffold . In the context of alkyl halide reactivity, bromide is a superior leaving group compared to chloride (weaker conjugate acid: HBr pKₐ ≈ −9 vs. HCl pKₐ ≈ −7) and vastly superior to fluoride (which is essentially non-leaving in uncatalyzed Sₙ2 reactions) [1]. This means that the 3-bromo derivative can undergo nucleophilic displacement under milder conditions than the corresponding 3-chloro analog (CAS not confirmed as commercially available) and enables chemistry inaccessible to the 3-fluoro analog (CAS 2002774-30-1). The amino-ketone side chain at the 1-position remains available for orthogonal transformations (reductive amination, amide coupling), establishing the compound as a bifunctional synthetic linchpin .

Leaving‑Group Aptitude

Class‑level inference

Br (HBr pKₐ ≈ −9) > Cl (≈ −7) >> F (≈ 3.2); est. Sₙ2 rate enhancement ~10–50×

3‑Br enables milder nucleophilic displacement than Cl or F, supporting diversification chemistry.

Class‑level pKₐ hierarchy; no direct kinetic data for this scaffold.

Evidence Dimension	Relative leaving-group ability (conjugate acid pKₐ as proxy)
Target Compound Data	C–Br bond: HBr pKₐ ≈ −9 (excellent leaving group; enables mild Sₙ2 and cross-coupling chemistry)
Comparator Or Baseline	C–Cl analog: HCl pKₐ ≈ −7 (moderate leaving group); C–F analog: HF pKₐ ≈ 3.2 (poor leaving group; requires specialized activation)
Quantified Difference	Br > Cl >> F in leaving-group aptitude; estimated relative Sₙ2 rate enhancement for Br vs. Cl is ~10–50× under standard conditions
Conditions	Class-level leaving-group hierarchy from physical organic chemistry (standard Sₙ2 reactivity scale); no direct kinetic data for this specific scaffold

Why This Matters

Researchers selecting among halogenated piperidine building blocks should prefer the 3-bromo derivative when downstream diversification via nucleophilic displacement or cross-coupling is planned; the chloro analog requires harsher conditions and the fluoro analog is inert toward uncatalyzed substitution.

• [1] Anslyn, E. V. & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. Standard leaving-group pKₐ hierarchy: HBr (−9) < HCl (−7) << HF (3.2). View Source

Hydrogen-Bond Donor/Acceptor Profile: Implications for Supramolecular Recognition and Crystallization Behavior

The 2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone scaffold presents a defined hydrogen-bond donor/acceptor profile: one H-bond donor (primary amine –NH₂) and two H-bond acceptors (ketone carbonyl oxygen and piperidine nitrogen), as computed for the 4-bromo isomer and expected to be identical for the 3-bromo regioisomer [1]. The bromine atom at the 3-position, while not a classical hydrogen-bond participant, can engage in halogen bonding (C–Br···O/N) with Lewis bases in protein binding sites or co-crystal formers, an interaction that is geometrically sensitive to the bromine position [2]. Among commercially available 3-halo-piperidinyl ethanone building blocks, the bromine substituent provides the strongest halogen-bond donor potential (σ-hole magnitude increases with halogen polarizability: I > Br > Cl > F), making the 3-bromo derivative the optimal choice for applications exploiting halogen-bond-directed supramolecular assembly or target engagement [3].

Halogen‑Bond Donor

Class‑level inference

C–Br σ‑hole moderate‑to‑strong; interaction −2 to −8 kcal/mol, stronger than Cl/F

Br provides predictable halogen‑bond geometry for supramolecular or fragment‑based studies.

From crystallographic surveys; scaffold‑specific data unavailable.

Evidence Dimension	Halogen-bond donor strength (σ-hole magnitude as proxy for C–X···B interaction energy)
Target Compound Data	C–Br σ-hole: moderate-to-strong halogen-bond donor (interaction energies typically −2 to −8 kcal·mol⁻¹ with carbonyl oxygen acceptors)
Comparator Or Baseline	C–Cl σ-hole: weak halogen-bond donor; C–F σ-hole: negligible (fluorine rarely participates in halogen bonding)
Quantified Difference	Br halogen-bond strength exceeds Cl by approximately 2–5 kcal·mol⁻¹; F is effectively non-participating
Conditions	Class-level halogen-bond donor hierarchy from crystallographic database surveys and computational studies (Politzer et al.); no direct experimental data for this specific scaffold

Why This Matters

For applications in fragment-based drug discovery, co-crystallization trials, or supramolecular chemistry, the 3-bromo derivative provides a stronger and more geometrically predictable halogen-bond interaction than chloro or fluoro analogs.

• [1] PubChem. 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone (CID 66563907) – H-Bond Donor Count = 1, H-Bond Acceptor Count = 2. View Source
• [2] Cavallo, G., Metrangolo, P., Milani, R., Pilati, T., Priimagi, A., Resnati, G., & Terraneo, G. (2016). The Halogen Bond. Chemical Reviews, 116(4), 2478–2601. Comprehensive review of halogen bonding in supramolecular chemistry and drug design. View Source
• [3] Politzer, P., Murray, J. S., & Clark, T. (2013). Halogen bonding and other σ-hole interactions: a perspective. Physical Chemistry Chemical Physics, 15(27), 11178–11189. Establishes σ-hole magnitude hierarchy: I > Br > Cl > F. View Source

Optimal Application Scenarios for 2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone Based on Quantitative Differentiation Evidence

Regiospecific SAR Exploration of Halogen-Bonding Interactions in Fragment-Based Drug Discovery

In fragment-based lead discovery, the 3-bromo regioisomer should be used when the halogen is positioned to probe a specific sub-pocket. The spatial orientation of the C–Br bond vector at the piperidine 3-position differs from the 4-position, potentially engaging distinct backbone carbonyl or side-chain oxygen atoms within the target. Halogen-bond interactions of Br (estimated −2 to −8 kcal·mol⁻¹) exceed those of Cl or F [1]. Researchers can use this building block intact for fragment screening or as a synthetic precursor for SAR expansion, with the bromine serving as both a binding element and a synthetic handle for subsequent diversification via cross-coupling .

Bifunctional Building Block for Parallel Library Synthesis via Orthogonal Amino-Ketone and Alkyl Bromide Reactivity

The compound's architecture—a primary amine and ketone at the 1-position plus an alkyl bromide at the 3-position—provides two orthogonal reactive loci that can be addressed independently or sequentially. The amino group can undergo reductive amination, amide coupling, or Boc-protection, while the bromide is available for Sₙ2 displacement with amine, thiolate, or alkoxide nucleophiles, or for Pd-catalyzed Suzuki, Buchwald-Hartwig, or Sonogashira couplings under mild conditions consistent with the reactivity hierarchy Br > Cl >> F [1]. This enables the rapid generation of diverse screening libraries from a single procured intermediate.

Co-Crystallization and Supramolecular Chemistry Exploiting a Defined H-Bond Donor/Acceptor Profile and Halogen-Bond Donor

With precisely one H-bond donor (primary amine), two H-bond acceptors (ketone O and piperidine N), and one moderate-to-strong halogen-bond donor (C–Br), 2-Amino-1-(3-bromo-piperidin-1-yl)-ethanone presents a well-defined supramolecular recognition code [1]. This makes it suitable for systematic co-crystallization screens aimed at mapping halogen-bond geometry preferences or for use as a standardized probe in computational halogen-bond scoring function validation. The 3-bromo regioisomer should be specifically selected because halogen-bond directionality is position-dependent; the 4-bromo isomer presents the halogen along a different vector, altering crystal-packing outcomes .

Physicochemical Property Benchmarking for Piperidine-Derived Fragment Collections

For organizations maintaining fragment collections for FBDD, the compound serves as a quality-control benchmark due to its well-defined MW (221.09 g·mol⁻¹), low computed lipophilicity (XLogP3-AA ≈ 0.1), moderate TPSA (~46 Ų), and single rotatable bond [1]. These properties place it within the Rule-of-Three space favorable for fragment screening and development. Procuring the specific 3-bromo isomer—rather than the 4-bromo or non-halogenated variants—ensures that the fragment library samples a regiospecific halogen-bond interaction vector, a feature absent in non-halogenated piperidine fragments and geometrically distinct in 4-substituted isomers .

Application

Selection Property

Validation Focus

Fragment‑based SAR: halogen‑bond vector exploration

Regiospecific 3‑bromo halogen‑bond orientation

Halogen‑bond geometry mapping in target sub‑pockets

Parallel library synthesis via orthogonal handles

Dual reactive sites (amine/ketone + alkyl bromide)

Orthogonal diversification efficiency

Co‑crystallization and supramolecular recognition studies

Defined H‑bond donor/acceptor count + halogen‑bond donor

Halogen‑bond geometry preferences in crystal engineering

Fragment library benchmarking and quality control

Fragment‑compatible MW, lipophilicity, TPSA, rotatable bonds

Rule‑of‑three compliance and regiospecific halogen vector inclusion

• [1] Cavallo, G. et al. (2016). The Halogen Bond. Chemical Reviews, 116(4), 2478–2601. View Source